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The Maillard Reaction: Formation of Glucose-
Lysine Polymers

The Maillard reaction is a complex cascade of chemical reactions initiated by the condensation
of a reducing sugar, such as glucose, with an amino acid, in this case, lysine. The reaction
proceeds through three main stages: early, intermediate, and advanced, ultimately leading to
the formation of high molecular weight, colored polymers.

The initial step involves the reaction of the carbonyl group of glucose with the primary amino
group of lysine to form a Schiff base. This unstable intermediate then undergoes an Amadori
rearrangement to form a more stable ketoamine, known as the Amadori product (e.qg.,
fructoselysine).[1][2][3] The subsequent stages involve numerous degradation and
condensation reactions, including enolization, dehydration, and cyclization, which produce a
wide array of reactive intermediates and finally, the complex polymeric melanoidins.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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